Cas no 950603-35-7 (1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid)

• Product Name: 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid
• CAS No: 950603-35-7
• MF: C₉H₁₀F₃N₃O₂S
• MW: 281.254810810089
• CID: 1001416
• PubChem ID: 33589561
• Update Time: 2025-10-10

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic acid
• 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid
• 950603-35-7
• MFCD11101440
• FT-0713656
• DTXSID60652786
• MS-22657
• 1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-4-carboxylic acid, AldrichCPR
• DB-080172

• Inchi： 1S/C9H10F3N3O2S/c10-9(11,12)7-13-14-8(18-7)15-3-1-5(2-4-15)6(16)17/h5H,1-4H2,(H,16,17)
• InChI Key： PWQMNLMMMCREOV-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NN=C1N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 281.04500
• Monoisotopic Mass: 281.04458223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 373.6±52.0 °C at 760 mmHg
• Flash Point: 179.8±30.7 °C
• PSA: 94.56000
• LogP: 1.92290
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid

Recent Advances in the Study of 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7)

The compound 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the pharmacological properties of thiadiazole derivatives. The presence of this group in 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid has been shown to improve metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's structure and evaluate its interactions with biological targets.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators, suggesting its utility in the development of novel anti-inflammatory agents. Additionally, preliminary data from animal models indicate that the compound exhibits favorable pharmacokinetic properties, with good oral absorption and minimal toxicity.

Further investigations have explored the compound's potential in oncology. The thiadiazole moiety, combined with the piperidine-carboxylic acid scaffold, has been shown to interact with key proteins involved in cell proliferation and apoptosis. Recent studies have reported that 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic markers. These findings underscore the compound's potential as a lead structure for the development of targeted cancer therapies.

In conclusion, the latest research on 1-5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ylpiperidine-4-carboxylic Acid (CAS: 950603-35-7) highlights its multifaceted potential in medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a compelling candidate for further development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic applications in greater detail. The continued investigation of this compound may pave the way for the discovery of novel drugs with improved efficacy and safety profiles.